2-(4-bromo-2,6-dimethylphenoxy)-N'-[(3-phenyl-1H-pyrazol-4-yl)methylene]acetohydrazide

• IUPAC Name: 2-(4-bromo-2,6-dimethylphenoxy)-N-[(E)-(5-phenyl-1H-pyrazol-4-yl)methylideneamino]acetamide
• InChI: InChI=1S/C20H19BrN4O2/c1-13-8-17(21)9-14(2)20(13)27-12-18(26)24-22-10-16-11-23-25-19(16)15-6-4-3-5-7-15/h3-11H,12H2,1-2H3,(H,23,25)(H,24,26)/b22-10+
• InChI Key: IYDVJFFSGHRMRS-LSHDLFTRSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCC(=O)NN=CC2=C(NN=C2)C3=CC=CC=C3)C)Br
• Isomeric SMILES: CC1=CC(=CC(=C1OCC(=O)N/N=C/C2=C(NN=C2)C3=CC=CC=C3)C)Br
• Molecular Formula: C20H19BrN4O2
• Molecular Weight: 427.3 g/mol

Description

This compound is an acetohydrazide derivative featuring a 4-bromo-2,6-dimethylphenoxy group linked via a methylene bridge to a hydrazide moiety conjugated with a 3-phenyl-1H-pyrazole ring. The phenylpyrazole moiety introduces π-π stacking capabilities and hydrogen-bonding interactions, which are critical for bioactivity .

Comparison with Similar Compounds

Table 1: Key Structural Features and Substituent Effects

Compound Name	Core Structure	Key Substituents	Biological Activity (If Reported)	Reference
2-(4-Bromo-2,6-dimethylphenoxy)-N'-[(3-phenyl-1H-pyrazol-4-yl)methylene]acetohydrazide (Target)	Acetohydrazide + phenylpyrazole	4-Bromo, 2,6-dimethylphenoxy	Not explicitly reported (inferred)	N/A
(E)-N′-((2-(4-fluorophenoxy)quinolin-3-yl)methylene)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetohydrazide	Acetohydrazide + quinoline	4-Fluorophenoxy, nitroimidazole	EGFR/HER-2 inhibition; cytotoxicity
N′-(3,4-dihydronaphthalen-1(2H)-ylidene)-2-((4-methyl-2-oxo-2H-chromen-7-yl)oxy)acetohydrazide	Acetohydrazide + coumarin	Coumarin-4-yloxy	Acetylcholinesterase inhibition
2-([5-(4-bromophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl)-N′-[(E)-(2,5-dimethoxyphenyl)methylene]acetohydrazide	Acetohydrazide + triazole	4-Bromophenyl, 2,5-dimethoxyphenyl	Not explicitly reported

Key Observations :

• Target vs. The bromo group in the target may enhance hydrophobic interactions compared to the fluoro substituent in .
• Target vs. Coumarin Derivatives (e.g., ): The absence of a coumarin ring eliminates inherent fluorescence and antioxidant properties but introduces pyrazole-mediated hydrogen bonding. The bromo/dimethylphenoxy group increases steric bulk, which may affect solubility.
• Target vs. Triazole Derivatives (e.g., ) : Sulfanyl groups in triazole analogs improve thiol-mediated binding (e.g., to cysteine residues), whereas the target’s phenylpyrazole may favor π-π interactions in enzyme active sites.

Pharmacological Activity Comparison

Table 2: Reported Bioactivities of Structural Analogs

Compound Class	Mechanism of Action	Cell Line/Model Tested	IC50/EC50 (If Reported)	Reference
Quinoline-based acetohydrazides ()	EGFR/HER-2 kinase inhibition	A549 (lung), HepG2 (liver)	IC50: 1.2–3.8 µM
Coumarin-acetohydrazides ()	Acetylcholinesterase inhibition	In vitro enzyme assay	IC50: 0.85–2.3 µM
Triazole-thiol derivatives ()	Antimetastatic (migration inhibition)	MDA-MB-231 (breast), Panc-1 (pancreatic)	Migration reduction: 60–80%

Inferences for Target Compound :

• The bromo and dimethylphenoxy groups may enhance kinase inhibition (similar to ) due to increased hydrophobic binding.
• Pyrazole’s nitrogen atoms could mimic coumarin’s oxygen in acetylcholinesterase binding but with reduced potency .
• Lack of sulfanyl groups (cf. ) may limit antimetastatic activity but reduce off-target toxicity.